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Compound of Interest

Compound Name: Z-Homophe-OH

Cat. No.: B556137

For researchers, scientists, and professionals in drug development, the safe and compliant
disposal of laboratory chemicals is a critical aspect of operational safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the proper disposal of
Z-Homophe-OH, an amino acid derivative. While specific hazard classification for Z-
Homophe-OH is not readily available, it is prudent to handle it as a chemical substance
requiring professional disposal, following established laboratory safety protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE). This includes:

o Safety glasses with side shields
o Chemical-resistant gloves (e.g., nitrile)
e Alaboratory coat

Disposal activities should be conducted in a well-ventilated area, such as a chemical fume
hood, to minimize the potential for inhalation of any dust or aerosols.

Key Data Summary

While a comprehensive Safety Data Sheet (SDS) with detailed quantitative data for Z-
Homophe-OH is not publicly available, the following information has been compiled from
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various sources.

Property Value Reference

] Z-Homophe-OH; (S)-2-(Z-
Chemical Name ] ) ] [1]
amino)-4-phenylbutyric acid

CAS Number 127862-89-9 [11[2]
Molecular Formula C18H19NO4 [11[3]
Molecular Weight 313.35 g/mol [1][3]
Appearance Solid (form may vary)

Not explicitly classified in
Hazard Classification available public documents.

Treat as a chemical waste.

Step-by-Step Disposal Protocol

The recommended method for the disposal of Z-Homophe-OH is through a licensed and
reputable chemical waste disposal company. This ensures compliance with federal, state, and
local environmental regulations.

o Waste Segregation and Collection:

o Solid Waste: Collect pure, uncontaminated Z-Homophe-OH waste in a dedicated,
sealable container appropriate for solid chemical waste.[4]

o Contaminated Materials: Any items that have come into contact with the compound, such
as weighing paper, gloves, or wipes, should be collected in a separate, sealed container
labeled as chemical waste.[4][5]

o Container Labeling:

o Clearly label the waste container with the full chemical name: "Z-Homophe-OH" and its
CAS number: "127862-89-9".[6] The words "HAZARDOUS WASTE" should also be
included on the label.[6]
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e Temporary Storage:

o Store the sealed waste container in a designated chemical waste accumulation area.[4][5]
This area should be secure, well-ventilated, and away from incompatible materials.[4][5]

o Professional Disposal:

o Arrange for the collection and disposal of the waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
service.[4][5]

e Documentation:

o Maintain accurate records of the amount of Z-Homophe-OH disposed of and the date of
disposal.[5] Retain all documentation, including waste manifests, provided by the disposal
vendor for your records.[5]

Under no circumstances should this chemical be poured down the drain or disposed of in
regular trash.[7]

Spill Management

In the event of a spill, follow these procedures:

e Small Spills:

o

Restrict access to the spill area.[5]

o

Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.

[5]

o

Place the collected material and any contaminated cleaning supplies into a sealed
container labeled for chemical waste.[5]

o

Clean the spill area with a damp cloth, and dispose of the cloth as contaminated waste.[7]

o Large Spills:
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o Evacuate the immediate area and restrict access.[5]
o Immediately notify your institution's EHS department or emergency response team.[5]
o Ensure the area is well-ventilated, if safe to do so0.[5]

Disposal Workflow and Spill Response Diagrams

The following diagrams illustrate the logical flow for the proper disposal of Z-Homophe-OH and
the response to a spill.

Z-Homophe-OH Disposal Workflow
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Workflow for the proper disposal of Z-Homophe-OH.

Z-Homophe-OH Spill Response
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Logical flow for responding to spills of Z-Homophe-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556137#z-homophe-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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